Cas no 7782-99-2 (Sulfurous Acid Solution)

Sulfurous Acid Solution Properties

Names and Identifiers

• Sulfurous acid
• schwefligesaure
• sulfurdioxidesolution
• sulfurous
• SULPHUROUS ACID
• SULPHUR DIOXIDE
• SULFUROUS ANHYDRIDE
• Sulfur dioxcide solution
• sulfonic acid
• acide sulfureux
• acido sulfuroso
• dihydroxy sulphoxide
• EINECS 231-973-1
• hydrogen sulphite (bisulphite)
• Schweflige saure [German]
• sodium sulfite
• UN1833
• Sulfur dioxide solution
• Sulfurous anhydride solution
• Sulfurous acid, 6.0% SO
• Sulfurous acid, for analysis
• yaliusuan
• Sulfonic Acid 90%
• SULFUROUS ACID 6%
• Sulfurous Acid Solution
• SULFUROUS ACID (II)
• Trioxosulphate(2-)
• SULFUROUS ACID [MI]
• Q206778
• CHEBI:48854
• J1P7893F4J
• SULPHUROSUM ACIDUM
• DTXSID7042435
• 7782-99-2
• UNII-J1P7893F4J
• (SO(OH)2)
• Schweflige saure
• Sulfurous acid, SO2 (6.0%) in water
• Trioxosulphate(IV)
• dihydrogen trioxosulfate
• CHEMBL1161699
• FT-0693956
• Sulfurous acid [UN1833] [Corrosive]
• schweflige Saeure
• DTXCID5022435
• dihydroxidooxidosulfur
• MFCD00011335
• [SO(OH)2]
• SULFUROUS ACID [II]
• BDBM50147623
• H2SO3
• NS00013995
• C00094
• S(O)(OH)2
• SULPHUROSUM ACIDUM [HPUS]
• LSNNMFCWUKXFEE-UHFFFAOYSA-N
• SULFUROUS ACID (H2SO3)
• trioxosulfuric acid
• DB-231858
• +Expand

• MDL： MFCD00011335
• InChIKey： LSNNMFCWUKXFEE-UHFFFAOYSA-N
• Inchi： InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)
• SMILES： OS(=O)O

Computed Properties

• Exact Mass: 81.97250
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 81.972465
• Heavy Atom Count: 4
• Complexity: 26.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 76.7

Experimental Properties

• LogP: 0.54680
• PSA: 76.74000
• Merck: 14,8976
• Refractive Index: 1.788
• Water Partition Coefficient: Miscible with water.
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: Nonsense
• Solubility: Dissolution (91.1 g/l) (25 º C),
• Color/Form: ≥6%
• Color/Form: Colorless transparent liquid with suffocating smell of sulfur dioxide and easy to decompose. [1]
• Stability/Shelf Life: Stable. Incompatible with strong bases.
• Solubility: Soluble in water. [4]
• Sensitiveness: Air Sensitive
• pka: 1.92(at 25℃)
• Density: 1.03 g/mL at 25 °C(lit.)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid